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Compound of Interest

Compound Name: Strictamine

Cat. No.: B1681766

Characterization of Strictamine: A Spectroscopic
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data essential for the
characterization of Strictamine, a complex monoterpenoid indole alkaloid. The information
presented herein is intended to serve as a comprehensive resource for researchers and
professionals involved in natural product chemistry, medicinal chemistry, and drug
development.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for the characterization
of (+)-Strictamine.

Table 1: *"H NMR Spectroscopic Data for (+)-Strictamine
(500 MHz, CDCIs)
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Chemical Shift () o Coupling Constant ]
Multiplicity Proton Assignment

ppm (J) Hz

7.48 d 7.5 1H

7.29 d 7.5 1H

7.18 t 7.5 1H

7.11 t 7.5 1H

5.48 q 7.0 1H

4.10 S 1H

3.73 S 3H

3.65 d 14.0 1H

3.33 d 12.0 1H

3.19 dd 14.0,4.5 1H

2.94 d 12.0 1H

2.65 m 1H

2.49 m 1H

2.22 m 1H

1.98 m 1H

1.70 d 7.0 3H

1.57 m 2H

1.42 m 1H

Table 2: **C NMR Spectroscopic Data for (+)-Strictamine
(125 MHz, CDCI5)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1681766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (8) ppm Carbon Assignment
178.1 C
174.4 C
152.0 C
139.0 C
128.6 CH
128.4 C
125.0 CH
122.9 CH
120.1 CH
118.9 CH
68.8 C
61.2 CH
54.9 CH:
52.6 CHs
51.7 CH
47.9 CH:
38.0 CH
34.9 CH:
33.8 CH2
13.1 CHs

Table 3: Infrared (IR) Spectroscopic Data for (+)-
Strictamine
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Wavenumber (cm~?) Description

2923 C-H stretch

1731 C=0 stretch

1635 C=N stretch

1461 C-H bend

1234 C-O stretch

748 Aromatic C-H bend

Table 4: High-Resolution Mass Spectrometry (HRMS)

Data for (+)-Strictamine
lon Calculated m/z Found m/z

[M+H]*+ 323.1754 323.1754

Experimental Protocols

The following are general protocols for obtaining the spectroscopic data presented above.
Specific parameters may vary based on the instrumentation used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A sample of approximately 1-5 mg of Strictamine is dissolved in about
0.6 mL of deuterated chloroform (CDCIs) containing 0.03% v/v tetramethylsilane (TMS) as an
internal standard. The solution is then transferred to a 5 mm NMR tube.

Data Acquisition: *H and 13C NMR spectra are recorded on a 500 MHz spectrometer. For *H
NMR, the spectral width is typically 0-12 ppm, and for 13C NMR, it is 0-200 ppm. Standard
pulse sequences are used for obtaining one-dimensional spectra.

Infrared (IR) Spectroscopy

Sample Preparation: A thin film of the Strictamine sample is prepared by dissolving a small
amount in a volatile solvent like chloroform and allowing the solvent to evaporate on a
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potassium bromide (KBr) plate. Alternatively, a KBr pellet can be prepared by grinding a small
amount of the sample with dry KBr and pressing the mixture into a translucent disk.[1]

Data Acquisition: The IR spectrum is recorded using a Fourier-Transform Infrared (FTIR)
spectrometer.[2] The spectrum is typically scanned over the range of 4000-400 cm™1.

High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of Strictamine is prepared in a suitable solvent such as
methanol or acetonitrile.

Data Acquisition: HRMS analysis is performed using an electrospray ionization (ESI) source
coupled to a time-of-flight (TOF) or Orbitrap mass analyzer. The analysis is typically carried out
in positive ion mode.[3]

Visualizations
Total Synthesis of (*)-Strictamine Workflow

The following diagram illustrates a simplified workflow for a reported total synthesis of (z)-
Strictamine. This multi-step synthesis involves the construction of the complex cage-like
structure from simpler starting materials.[4]
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Simplified Workflow for the Total Synthesis of (+)-Strictamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic data (NMR, IR, MS) for Strictamine
characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681766#spectroscopic-data-nmr-ir-ms-for-
strictamine-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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